thyroxine, DL-, sodium salt
thyroxine, DL-, sodium salt
Brand Name:
Vulcanchem
CAS No.:
1491-91-4
VCID:
VC20933125
InChI:
InChI=1S/C15H11I4NO4.Na/c16-8-4-7(5-9(17)13(8)21)24-14-10(18)1-6(2-11(14)19)3-12(20)15(22)23;/h1-2,4-5,12,21H,3,20H2,(H,22,23);
SMILES:
C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)O)I)I)CC(C(=O)[O-])N.[Na+]
Molecular Formula:
C15H11I4NNaO4
Molecular Weight:
799.86 g/mol
thyroxine, DL-, sodium salt
CAS No.: 1491-91-4
Cat. No.: VC20933125
Molecular Formula: C15H11I4NNaO4
Molecular Weight: 799.86 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1491-91-4 |
|---|---|
| Molecular Formula | C15H11I4NNaO4 |
| Molecular Weight | 799.86 g/mol |
| IUPAC Name | sodium;2-amino-3-[4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]propanoate |
| Standard InChI | InChI=1S/C15H11I4NO4.Na/c16-8-4-7(5-9(17)13(8)21)24-14-10(18)1-6(2-11(14)19)3-12(20)15(22)23;/h1-2,4-5,12,21H,3,20H2,(H,22,23); |
| Standard InChI Key | BRLSOHUOWVCKNI-UHFFFAOYSA-N |
| Isomeric SMILES | C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)O)I)I)CC(C(=O)[O-])N.[Na+] |
| SMILES | C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)O)I)I)CC(C(=O)[O-])N.[Na+] |
| Canonical SMILES | C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)O)I)I)CC(C(=O)O)N.[Na] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator